3-(5-Amino-1,2,4-thiadiazol-3-yl)benzene-1-sulfonic acid
Overview
Description
The compound “3-(5-Amino-1,2,4-thiadiazol-3-yl)benzene-1-sulfonic acid” is a derivative of thiadiazole . Thiadiazole is a five-membered heterocyclic compound containing one sulfur and two nitrogen atoms . It’s a versatile scaffold widely studied in medicinal chemistry .
Synthesis Analysis
The synthesis of thiadiazole derivatives involves several steps. For instance, 2-cyanoacetamide can be converted to 2-cyano-2-ethoxy imino acetamide through oximation and etherification reactions. This compound can then be transformed into ethoxymethylenemalononitrile using phosphorus oxychloride .Molecular Structure Analysis
The molecular structure of “3-(5-Amino-1,2,4-thiadiazol-3-yl)benzene-1-sulfonic acid” is characterized by the presence of a thiadiazole ring. The InChI code for a similar compound, 3-(5-amino-1,2,4-thiadiazol-3-yl)phenol, is 1S/C8H7N3OS/c9-8-10-7 (11-13-8)5-2-1-3-6 (12)4-5/h1-4,12H, (H2,9,10,11) .Chemical Reactions Analysis
Thiadiazole derivatives can undergo various chemical reactions. For example, 2-cyano-2-ethoxy imino propionamidine can be brominated and cyclized with KSCN to form 2-ethoxy imino-2-(5-amino-1,2,4-tetrazolium-3-) acetonitrile. This compound can then be hydrolyzed to yield (Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-ethoxyiminoacetic acid .Mechanism of Action
Thiadiazole derivatives have been found to exhibit a broad spectrum of biological activities. They can cross cellular membranes due to their mesoionic nature and interact strongly with biological targets . For example, some thiadiazole derivatives have been shown to inhibit the urease enzyme, which is essential for the survival of Helicobacter pylori .
properties
IUPAC Name |
3-(5-amino-1,2,4-thiadiazol-3-yl)benzenesulfonic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O3S2/c9-8-10-7(11-15-8)5-2-1-3-6(4-5)16(12,13)14/h1-4H,(H2,9,10,11)(H,12,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLMXEDYVGHYBNR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)O)C2=NSC(=N2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70602813 | |
Record name | 3-(5-Amino-1,2,4-thiadiazol-3-yl)benzene-1-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70602813 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
331250-06-7 | |
Record name | 3-(5-Amino-1,2,4-thiadiazol-3-yl)benzene-1-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70602813 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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